Cas no 2266-48-0 (Ethyl 2,2-difluoro-3-oxobutanoate)
2266-48-0 structure
Product Name:Ethyl 2,2-difluoro-3-oxobutanoate
CAS No:2266-48-0
MF:C6H8F2O3
MW:166.122729301453
CID:42697
PubChem ID:7019019
Update Time:2025-04-18
Ethyl 2,2-difluoro-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl-2,2-difluoroacetoacetate
- 2,2-Difluoroacetoacetic acid ethyl ester
- Ethyl 2,2-difluoro-3-oxobutanoate
- Ethyl 2,2-difluoroacetoacetate
- 2,2-Difluor-acetessigsaeure-aethylester
- 2,2-DIFLUORO-3-OXOBUTYRIC ACID ETHYL ESTER
- 2,2-difluoro-acetoacetic acid ethyl ester
- ethyl 2,2-difluoro-3-oxo-butanoate
- NXMSOLWESKBEJJ-UHFFFAOYSA-N
- Ethyl 2,2-difluoroacetoacetate, AldrichCPR
- ethyl 2, 2-difluoro-3-oxobutanoate
- DTXSID00427056
- AMINOTRI(METHYLENEPHOSPHONICACID)PENTASODIUMSALT
- MFCD00190633
- AKOS005207272
- 2266-48-0
- ETHYL2,2-DIFLUORO-3-OXOBUTANOATE
- FT-0625882
- SCHEMBL125138
- AM20080913
- EN300-153092
- A4842
- 2,2-DIFLUORO-3-OXO-BUTYRIC ACID ETHYL ESTER
- Butanoic acid, 2,2-difluoro-3-oxo-, ethyl ester
-
- MDL： MFCD00190633
- Inchi： 1S/C6H8F2O3/c1-3-11-5(10)6(7,8)4(2)9/h3H2,1-2H3
- InChI Key： NXMSOLWESKBEJJ-UHFFFAOYSA-N
- SMILES： FC(C(C)=O)(C(=O)OCC)F
- BRN： 1769592
Computed Properties
- Exact Mass: 166.04400
- Monoisotopic Mass: 166.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Color/Form: Colorless or grayish yellow liquid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 162°C
- Flash Point: 162°C
- Refractive Index: 1.4070
- PSA: 43.37000
- LogP: 0.77380
- Solubility: Unable or difficult to mix
- Vapor Pressure: 2.3±0.3 mmHg at 25°C
Ethyl 2,2-difluoro-3-oxobutanoate Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：1993
- Hazard Category Code： 10-36/38
- Safety Instruction： S16-S26-S36
- Safety Term：3
- Packing Group：III
- Risk Phrases：R10; R36/38
- Packing Group：III
- Hazard Level：3
- HazardClass：3
- PackingGroup：III
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl 2,2-difluoro-3-oxobutanoate Customs Data
- HS CODE：2918300090
- Customs Data：
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 2,2-difluoro-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E916690-10mg |
Ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E916690-50mg |
Ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 50mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E916690-100mg |
Ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 100mg |
$ 295.00 | 2022-06-05 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E62370-250mg |
Ethyl 2,2-Difluoroacetoacetate |
2266-48-0 | 90% | 250mg |
¥602.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E62370-1g |
Ethyl 2,2-Difluoroacetoacetate |
2266-48-0 | 90% | 1g |
¥1172.0 | 2023-09-07 | |
| Enamine | EN300-153092-0.05g |
ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 95% | 0.05g |
$315.0 | 2023-06-08 | |
| Enamine | EN300-153092-0.1g |
ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 95% | 0.1g |
$470.0 | 2023-06-08 | |
| Enamine | EN300-153092-0.25g |
ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 95% | 0.25g |
$672.0 | 2023-06-08 | |
| Enamine | EN300-153092-0.5g |
ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 95% | 0.5g |
$1058.0 | 2023-06-08 | |
| Enamine | EN300-153092-1.0g |
ethyl 2,2-difluoro-3-oxobutanoate |
2266-48-0 | 95% | 1g |
$1357.0 | 2023-06-08 |
Ethyl 2,2-difluoro-3-oxobutanoate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:2266-48-0)Ethyl 2,2-difluoro-3-oxobutanoate
Order Number:A4842
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):1282.0
Email:sales@amadischem.com
Ethyl 2,2-difluoro-3-oxobutanoate Related Literature
-
Paul Watts,Charlotte Wiles Chem. Commun. 2007 443
-
Richard D. Chambers,Mark A. Fox,Darren Holling,Takashi Nakano,Takashi Okazoe,Graham Sandford Lab Chip 2005 5 191
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2266-48-0)Ethyl 2,2-difluoro-3-oxobutanoate
Purity:99%
Quantity:1g
Price ($):1282.0